Cas no 175277-11-9 (3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid)

3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Properties

Names and Identifiers

• 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid
• 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-TERT-BUTYL-2-METHYL-2H-PYRAZOLE-3-CARBOXYLICACID
• 5-tert-butyl-2-methylpyrazole-3-carboxylic acid
• BUTTPARK 52\11-22
• TIMTEC-BB SBB010222
• 3-(tert-Butyl)-5-carboxy-1-methyl-1H-pyrazole
• 3-(T-BUTYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 3-(tert-Butyl)-1-methyl-1H-pyrazole-carboxylic acid
• 3-(1,1-DiMethylethyl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid
• 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-methyl-
• 5-tert-Butyl-2-methyl-2H-pyrazole-3-carboxylic acid
• 3-(tert-butyl)-1-methylpyrazole-5-carboxylic acid
• BAS
• +Expand

• MDL： MFCD00173812
• InChIKey： SFSXXMXHJOSBAZ-UHFFFAOYSA-N
• Inchi： 1S/C9H14N2O2/c1-9(2,3)7-5-6(8(12)13)11(4)10-7/h5H,1-4H3,(H,12,13)
• SMILES： O([H])C(C1=C([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=NN1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 182.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 13
• Complexity: 210
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 1.41580
• PSA: 55.12000
• Boiling Point: 317.7℃ at 760 mmHg
• Melting Point: 151 °C
• Flash Point: 146℃
• Density: 1.13

3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： R36/37/38
• HazardClass：IRRITANT

3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%